Cas no 193090-54-9 (Benzonitrile, 4-amino-5-bromo-2-chloro-)

Benzonitrile, 4-amino-5-bromo-2-chloro- structure
193090-54-9 structure
Product Name:Benzonitrile, 4-amino-5-bromo-2-chloro-
CAS No:193090-54-9
MF:C7H4BrClN2
MW:231.477059364319
CID:2132739
PubChem ID:54286159
Update Time:2025-04-21

Benzonitrile, 4-amino-5-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-amino-5-bromo-2-chloro-
    • SCHEMBL20517749
    • 4-Amino-5-bromo-2-chlorobenzonitrile
    • G89362
    • 193090-54-9
    • Inchi: 1S/C7H4BrClN2/c8-5-1-4(3-10)6(9)2-7(5)11/h1-2H,11H2
    • InChI Key: RUGHKVZHCYCXNW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C(=CC=1N)Cl

Computed Properties

  • Exact Mass: 229.92464Da
  • Monoisotopic Mass: 229.92464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 49.8Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd